2-fluoro-N-((3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide

• IUPAC Name: 2-fluoro-N-[[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C17H14FN3O3/c1-23-14-9-5-3-7-12(14)16-20-15(24-21-16)10-19-17(22)11-6-2-4-8-13(11)18/h2-9H,10H2,1H3,(H,19,22)
• InChI Key: DPNGANPQKUZNKW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NOC(=N2)CNC(=O)C3=CC=CC=C3F
• Molecular Formula: C17H14FN3O3
• Molecular Weight: 327.31 g/mol

Description

2-fluoro-N-((3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide is a chemical compound that has been gaining attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-fluoro-N-((3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide is not fully understood. However, studies have suggested that it may exert its antitumor activity through the inhibition of tubulin polymerization, which is essential for cell division.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, as well as inhibit cell migration and invasion. It has also been found to exhibit low toxicity in normal cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-fluoro-N-((3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide in lab experiments is its potential as a fluorescent probe for imaging of cancer cells. However, one limitation is the lack of understanding of its mechanism of action, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the study of 2-fluoro-N-((3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide. One direction is to further investigate its mechanism of action, which may provide insight into its potential therapeutic applications. Another direction is to explore its use as a fluorescent probe for imaging of cancer cells, which may have diagnostic and therapeutic implications. Additionally, studies could be conducted to determine its potential as a drug delivery system for targeted cancer therapy.

Synthesis Methods

The synthesis of 2-fluoro-N-((3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide involves the reaction of 2-fluorobenzoyl chloride with 3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-amine in the presence of a base, followed by the reaction of the resulting intermediate with methylamine. The final product is obtained through purification and isolation steps.

Scientific Research Applications

2-fluoro-N-((3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide has been studied for its potential applications in various fields of scientific research. It has been found to exhibit antitumor activity, with studies showing that it can inhibit the growth of cancer cells in vitro and in vivo. It has also been studied for its potential use as a fluorescent probe for imaging of cancer cells.